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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B15568995

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the handling, storage, and preparation of

solutions of ONO-9780307, a specific synthetic LPA1 (lysophosphatidic acid receptor 1)

antagonist. The provided information is intended for research use only.

Data Presentation
Solubility
ONO-9780307 exhibits solubility in dimethyl sulfoxide (DMSO). For in vivo studies, a clear

solution can be achieved using a combination of DMSO and corn oil.[1]
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Solvent Concentration Remarks

DMSO 100 mg/mL (191.72 mM)

Ultrasonic assistance may be

needed.[1] Use of newly

opened, hygroscopic DMSO is

recommended as it can

significantly impact solubility.[2]

10% DMSO / 90% Corn Oil ≥ 5 mg/mL (9.59 mM)

This protocol yields a clear

solution; the saturation point is

not specified.[1][2]

Stock Solution Preparation (in DMSO)
Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.9172 mL 9.5859 mL 19.1718 mL

5 mM 0.3834 mL 1.9172 mL 3.8344 mL

10 mM 0.1917 mL 0.9586 mL 1.9172 mL

Storage and Stability
Proper storage is crucial to maintain the integrity of ONO-9780307.

Form
Storage
Temperature

Duration Special Conditions

Solid Powder 4°C 6 Months Protect from light.[3]

Solid Powder -20°C 12 Months

In Solvent -80°C 6 Months
Protect from light.[1]

[2][4]

In Solvent -20°C 1 Month (or 6 months)
Protect from light.[1]

[2][3][4]
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Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions before storage.[2][4]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ONO-9780307 in DMSO.

Materials:

ONO-9780307 solid powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weigh the desired amount of ONO-9780307 powder in a sterile microcentrifuge tube. For

example, for 1 mg of ONO-9780307 (Molecular Weight: 521.60 g/mol ), add 0.1917 mL of

DMSO to achieve a 10 mM concentration.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution until the solid is completely dissolved.

If dissolution is slow, use an ultrasonic bath to aid the process.

Once a clear solution is obtained, aliquot into smaller volumes for single-use to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month, protected from

light.[1][2][4]

Preparation of a Working Solution for In Vivo
Experiments
This protocol details the preparation of a ≥ 5 mg/mL working solution of ONO-9780307 in a

DMSO/corn oil vehicle.[1][2] It is recommended to prepare this solution fresh on the day of use.

[2]

Materials:

ONO-9780307 DMSO stock solution (e.g., 50 mg/mL)

Sterile corn oil

Sterile tubes

Calibrated pipettes

Procedure:

Prepare a high-concentration stock solution of ONO-9780307 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution. For example, to

prepare 1 mL of a 5 mg/mL working solution, use 100 µL of a 50 mg/mL DMSO stock.

Add the corresponding volume of sterile corn oil to achieve the final desired concentration

and vehicle ratio. In this example, add 900 µL of corn oil.

Mix the solution thoroughly until it is homogeneous and clear. Gentle heating or sonication

can be used to aid dissolution if precipitation or phase separation occurs.[2]

The final solution will contain 10% DMSO and 90% corn oil.

Sterile Filtration of ONO-9780307 Solutions (General
Guidance)
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Disclaimer: No specific protocol for the sterile filtration of ONO-9780307 has been found in the

provided search results. The following is a general procedure based on standard laboratory

practices for sterile filtering DMSO-based solutions. The compatibility of ONO-9780307 with

different filter membranes has not been reported. It is crucial to perform a filter compatibility

and compound recovery study before proceeding with critical experiments.

Materials:

ONO-9780307 solution in DMSO

Sterile syringe

Sterile syringe filter (e.g., 0.22 µm pore size). The choice of membrane material is critical.

Polytetrafluoroethylene (PTFE) is generally compatible with DMSO. Polyvinylidene fluoride

(PVDF) can also be an option, but compatibility should be verified.

Sterile collection tube

Procedure:

Draw the prepared ONO-9780307 DMSO solution into a sterile syringe.

Aseptically attach a sterile syringe filter to the syringe tip.

Carefully push the plunger of the syringe to pass the solution through the filter into a sterile

collection tube.

Apply slow and steady pressure to avoid damaging the filter membrane.

Once filtration is complete, cap the sterile collection tube.

The filtered, sterile solution is now ready for use in cell culture or other applications requiring

sterility.

Visualizations
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Solution Preparation Sterile Filtration

Weigh ONO-9780307 Powder Add Sterile DMSO Vortex / Sonicate to Dissolve ONO-9780307 Stock Solution Draw Solution into SyringeProceed to Filtration Attach 0.22 µm Syringe Filter Filter into Sterile Tube Sterile ONO-9780307 Solution

Click to download full resolution via product page

Caption: Workflow for the preparation and sterile filtration of an ONO-9780307 solution.

Preparation of In Vivo Working Solution

ONO-9780307 in DMSO
(e.g., 50 mg/mL)

Combine Stock and Corn Oil
(1:9 ratio)

Sterile Corn Oil

Mix Thoroughly
(Vortex/Sonicate if needed)

Final Solution
(≥ 5 mg/mL in 10% DMSO/90% Corn Oil)

Click to download full resolution via product page

Caption: Preparation of an ONO-9780307 working solution for in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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